Cas no 851957-35-2 (2,3-Desisopropylidene Topiramate)

2,3-Desisopropylidene Topiramate structure
851957-35-2 structure
Product Name:2,3-Desisopropylidene Topiramate
CAS No:851957-35-2
MF:C9H17NO8S
MW:299.298182249069
CID:717093
Update Time:2024-01-03

2,3-Desisopropylidene Topiramate Chemical and Physical Properties

Names and Identifiers

    • b-D-Fructopyranose,4,5-O-(1-methylethylidene)-, 1-sulfamate (9CI)
    • 2,3-Desisopropylidene Topiramate
    • [(3aR,6R,7S,7aS)-6,7-dihydroxy-2,2-dimethyl-3a,4,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran-6-yl]methyl sulfamate
    • 2,3,4-TRINITROTOLUENE
    • 4,5-O-(1-Methylethylidene)-
    • A-D-fructopyranose 1-Sulfamate
    • 4,5-O-(1-Methylethylidene)-β-D-fructopyranose 1-sulfamate (ACI)
    • Inchi: 1S/C9H17NO8S/c1-8(2)17-5-3-15-9(12,4-16-19(10,13)14)7(11)6(5)18-8/h5-7,11-12H,3-4H2,1-2H3,(H2,10,13,14)/t5-,6-,7+,9-/m1/s1
    • InChI Key: VQFMBYSMXMIARD-JAGXHNFQSA-N
    • SMILES: O[C@@H]1[C@@](O)(COS(=O)(=O)N)OC[C@H]2OC(O[C@@H]12)(C)C

Computed Properties

  • Exact Mass: 299.06700

Experimental Properties

  • Melting Point: 66-68°C (dec.)
  • PSA: 145.92000
  • LogP: -0.41260

2,3-Desisopropylidene Topiramate Security Information

  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

2,3-Desisopropylidene Topiramate Pricemore >>

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2,3-Desisopropylidene Topiramate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  45 °C; 3.5 h, 45 °C; 45 °C → 0 °C
1.2 Reagents: Sodium carbonate ;  neutralized, 0 °C
Reference
Synthesis of two impurities of anti-epilepsy drug topiramate
Wang, En-peng; Zang, Hao; Sun, Dao-lei; Li, Xiao-dong, Zhongguo Yaowu Huaxue Zazhi, 2013, 23(1), 39-41

2,3-Desisopropylidene Topiramate Raw materials

2,3-Desisopropylidene Topiramate Preparation Products

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